1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile

• IUPAC Name: 1-[[4-(hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile
• InChI: InChI=1S/C14H12N4O/c1-10-17-13(6-15)14(7-16)18(10)8-11-2-4-12(9-19)5-3-11/h2-5,19H,8-9H2,1H3
• InChI Key: UTAPUSJSVLDPJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1CC2=CC=C(C=C2)CO)C#N)C#N
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile, also known as HMPC, is a chemical compound with potential applications in scientific research. HMPC is a member of the imidazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer development. 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has also been shown to inhibit the activation of the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant properties, 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has been shown to induce apoptosis (programmed cell death) in cancer cells. 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile in lab experiments is its relatively low toxicity compared to other compounds used in cancer research. However, the synthesis of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile is complex and requires specialized equipment and expertise. In addition, the low yield of the synthesis method could limit the availability of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile for research purposes.

Future Directions

There are several potential future directions for research on 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile. One area of interest is the development of more efficient synthesis methods to increase the yield of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile. Another area of interest is the study of the structure-activity relationship of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile to identify more potent analogs. Additionally, the potential applications of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile in the treatment of other diseases, such as neurodegenerative diseases, could be explored.

Synthesis Methods

The synthesis of 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile involves the reaction of 4-formylbenzyl chloride with 2-methylimidazole-4,5-dicarbonitrile in the presence of a base. The resulting product is then treated with sodium borohydride to obtain 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile. The yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have demonstrated that 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile can inhibit the growth of cancer cells in vitro and in vivo. 1-[[4-(Hydroxymethyl)phenyl]methyl]-2-methylimidazole-4,5-dicarbonitrile has also been shown to have anti-inflammatory and antioxidant properties, which could make it a useful tool in the study of various diseases.